Cas no 7250-17-1 (3,8-dimethyl-1,10-diphenoxy-4,7-phenanthroline)

3,8-dimethyl-1,10-diphenoxy-4,7-phenanthroline structure
7250-17-1 structure
Product Name:3,8-dimethyl-1,10-diphenoxy-4,7-phenanthroline
CAS No:7250-17-1
MF:C26H20N2O2
MW:392.449206352234
CID:977222
PubChem ID:232424
Update Time:2025-04-19

3,8-dimethyl-1,10-diphenoxy-4,7-phenanthroline Chemical and Physical Properties

Names and Identifiers

    • 3,8-dimethyl-1,10-diphenoxy-4,7-phenanthroline
    • 3,8-dimethyl-1,10-diphenoxy-[4,7]phenanthroline
    • A844640
    • AC1L5NUQ
    • AC1Q57IJ
    • AG-K-40112
    • AR-1F0273
    • CTK5D6268
    • NSC29835
    • NSC-29835
    • DTXSID60283115
    • 7250-17-1
    • Inchi: 1S/C26H20N2O2/c1-17-15-23(29-19-9-5-3-6-10-19)25-21(27-17)13-14-22-26(25)24(16-18(2)28-22)30-20-11-7-4-8-12-20/h3-16H,1-2H3
    • InChI Key: GVMGSIONBDYVGY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=C(C)N=C2C=CC3=C(C(=CC(C)=N3)OC3C=CC=CC=3)C2=1

Computed Properties

  • Exact Mass: 392.1526
  • Monoisotopic Mass: 392.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • Density: 1.234
  • Boiling Point: 562.5°C at 760 mmHg
  • Flash Point: 196.7°C
  • Refractive Index: 1.683
  • PSA: 44.24
  • LogP: 6.98440
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